Cas no 26652-12-0 (b-D-Glucopyranoside,4-hydroxy-2-(hydroxymethyl)phenyl)

b-D-Glucopyranoside,4-hydroxy-2-(hydroxymethyl)phenyl Properties

Names and Identifiers

• b-D-Glucopyranoside,4-hydroxy-2-(hydroxymethyl)phenyl
• Salirepin
• 4-Hydroxy-2-(hydroxymethyl)phenyl β-D-glucopyranoside
• <4-Hydroxy-2,6-dimethoxy-phenyl>-aceton
• 1-Methyl-4-benzoyl-4-piperidinol
• 1-Methyl-4-hydroxy-4-piperidyl-phenylketon
• [ "" ]
• CHEMBL468146
• AKOS032962326
• FS-9690
• CS-0016721
• 26652-12-0
• HY-N1317
• (2S,3R,4S,5S,6R)-2-[4-hydroxy-2-(hydroxymethyl)phenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• CHEBI:139241
• DA-67385
• (2S,3R,4S,5S,6R)-2-(4-hydroxy-2-(hydroxymethyl)phenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
• +Expand

• InChIKey： NPNFZOGKIFFKGT-UJPOAAIJSA-N
• Inchi： InChI=1S/C13H18O8/c14-4-6-3-7(16)1-2-8(6)20-13-12(19)11(18)10(17)9(5-15)21-13/h1-3,9-19H,4-5H2/t9-,10-,11+,12-,13-/m1/s1
• SMILES： OC[C@@H]1[C@@H](O)[C@H](O)[C@@H](O)[C@H](OC2=C(CO)C=C(O)C=C2)O1

Computed Properties

• Exact Mass: 302.10000
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 302.10016753g/mol
• Heavy Atom Count: 21
• Complexity: 327
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.6
• Topological Polar Surface Area: 140Ų

Experimental Properties

• LogP: -1.93680
• PSA: 139.84000
• Boiling Point: 633.2±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.0 mmHg at 25°C
• Flash Point: 336.8±31.5 °C
• Color/Form: Powder
• Density: 1.6±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether